Cas no 2091466-90-7 ((3R)-3-(trifluoromethoxy)piperidine)

• Product Name: (3R)-3-(trifluoromethoxy)piperidine
• CAS No: 2091466-90-7
• MF: C₆H₁₀F₃NO
• MW: 169.144912242889
• CID: 5105420
• Update Time: 2026-03-03

(3R)-3-(trifluoromethoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• (R)-3-(trifluoromethoxy)piperidine
• (3R)-3-(trifluoromethoxy)piperidine

• Inchi： 1S/C6H10F3NO/c7-6(8,9)11-5-2-1-3-10-4-5/h5,10H,1-4H2/t5-/m1/s1
• InChI Key： PPFJYWUZKUUXKI-RXMQYKEDSA-N
• SMILES： N1CCC[C@@H](OC(F)(F)F)C1

Additional information on (3R)-3-(trifluoromethoxy)piperidine

Recent Advances in the Application of (3R)-3-(trifluoromethoxy)piperidine (CAS: 2091466-90-7) in Chemical Biology and Pharmaceutical Research

The compound (3R)-3-(trifluoromethoxy)piperidine (CAS: 2091466-90-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This chiral piperidine derivative, characterized by a trifluoromethoxy group at the 3-position, exhibits remarkable stability and bioactivity, making it a promising scaffold for drug discovery and development. Recent studies have explored its utility as a key intermediate in the synthesis of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

One of the most notable advancements involves the incorporation of (3R)-3-(trifluoromethoxy)piperidine into the design of selective serotonin reuptake inhibitors (SSRIs) and dopamine receptor modulators. Researchers have demonstrated that the trifluoromethoxy group enhances the lipophilicity and metabolic stability of these compounds, thereby improving their pharmacokinetic profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of SSRIs featuring (3R)-3-(trifluoromethoxy)piperidine as a core structural element, which exhibited superior binding affinity and selectivity for the serotonin transporter compared to conventional analogs.

In addition to its applications in CNS therapeutics, (3R)-3-(trifluoromethoxy)piperidine has also been investigated for its role in the development of enzyme inhibitors. A recent study highlighted its use as a building block for the design of potent and selective inhibitors of phosphodiesterase 4 (PDE4), a target implicated in inflammatory and autoimmune diseases. The incorporation of this moiety was found to significantly enhance the inhibitory activity and reduce off-target effects, as evidenced by in vitro and in vivo assays. These findings underscore the versatility of (3R)-3-(trifluoromethoxy)piperidine as a pharmacophore in drug design.

Furthermore, advancements in synthetic methodologies have facilitated the efficient and scalable production of (3R)-3-(trifluoromethoxy)piperidine, addressing previous challenges associated with its enantioselective synthesis. A 2024 publication in Organic Process Research & Development detailed a novel catalytic asymmetric hydrogenation protocol that enables the high-yield production of the (3R)-enantiomer with excellent enantiomeric excess (ee > 99%). This breakthrough has significant implications for the industrial-scale manufacturing of pharmaceuticals incorporating this chiral building block.

Looking ahead, the potential applications of (3R)-3-(trifluoromethoxy)piperidine are expected to expand further, with ongoing research exploring its utility in targeted drug delivery systems and prodrug strategies. Its unique physicochemical properties, combined with its demonstrated bioactivity, position it as a valuable tool in the medicinal chemist's arsenal. As the field continues to evolve, the integration of computational modeling and structure-activity relationship (SAR) studies will likely uncover new opportunities for optimizing the therapeutic potential of this compound.